Cas no 2299861-78-0 (2-[5-(Trifluoromethyl)morpholin-2-yl]acetic acid)

• Product Name: 2-[5-(Trifluoromethyl)morpholin-2-yl]acetic acid
• CAS No: 2299861-78-0
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 5937839
• PubChem ID: 165764076
• Update Time: 2025-10-30

2-[5-(Trifluoromethyl)morpholin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(trifluoromethyl)morpholin-2-yl]acetic acid
• EN300-3833732
• 2299861-78-0
• 2-[5-(Trifluoromethyl)morpholin-2-yl]acetic acid

• Inchi： 1S/C7H10F3NO3/c8-7(9,10)5-3-14-4(2-11-5)1-6(12)13/h4-5,11H,1-3H2,(H,12,13)
• InChI Key： DEYDBOOQIVODAS-UHFFFAOYSA-N
• SMILES： FC(C1COC(CC(=O)O)CN1)(F)F

Computed Properties

• Exact Mass: 213.06127767g/mol
• Monoisotopic Mass: 213.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-[5-(Trifluoromethyl)morpholin-2-yl]acetic acid

Introduction to 2-[5-(Trifluoromethyl)morpholin-2-yl]acetic Acid (CAS No: 2299861-78-0)

2-[5-(Trifluoromethyl)morpholin-2-yl]acetic acid, identified by the CAS number 2299861-78-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and interest. The presence of the trifluoromethyl group and the morpholine moiety in its structure contributes to its unique chemical properties and potential therapeutic applications.

The morpholine ring is a heterocyclic amine derivative that is commonly found in various pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. When combined with the trifluoromethyl group, which is known for its electron-withdrawing properties, the resulting molecule can exhibit enhanced bioavailability and improved pharmacokinetic profiles. These characteristics make 2-[5-(Trifluoromethyl)morpholin-2-yl]acetic acid a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of acetic acid derivatives due to their diverse biological activities. Acetic acid-based compounds have been shown to interact with various biological targets, including enzymes and receptors, making them attractive candidates for drug discovery. The specific modification of the acetic acid moiety with a morpholine ring and a trifluoromethyl group introduces additional functional groups that can fine-tune the pharmacological properties of the compound.

The synthesis of 2-[5-(Trifluoromethyl)morpholin-2-yl]acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative methodologies in producing high-quality pharmaceutical intermediates.

The pharmacological potential of 2-[5-(Trifluoromethyl)morpholin-2-yl]acetic acid has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases and other enzymes involved in signal transduction pathways. The presence of the trifluoromethyl group has been particularly noted for its ability to enhance binding affinity, which is a critical factor in drug design. Additionally, the morpholine moiety contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo.

In one notable study, 2-[5-(Trifluoromethyl strong>)morpholin-2-yl strong>]acetic acid was found to exhibit inhibitory activity against certain kinases, demonstrating its potential as an anti-cancer agent. The compound's ability to selectively target these enzymes without significant off-target effects makes it an attractive candidate for further development. Furthermore, its structural features suggest that it may be amenable to further modifications to enhance its therapeutic index.

The use of computational methods has also played a crucial role in understanding the pharmacological properties of 2-[5-(< strong >Trifluoromethyl strong >)morpholin-2-yl strong>]acetic acid. Molecular docking studies have been employed to predict how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into the binding mechanisms and help guide the design of more effective derivatives.

The development of novel pharmaceuticals often involves iterative processes that require careful optimization of molecular structure. 2-[5-(< strong >Trifluoromethyl strong >)morpholin-2-yl strong>]acetic acid serves as an excellent example of how structural modifications can lead to significant improvements in drug-like properties. By fine-tuning its chemical framework, researchers can enhance its potency, selectivity, and pharmacokinetic profile.

The future prospects for 2-[5-(< strong >Trifluoromethyl strong >)morpholin-2-yl strong>]acetic acid are promising, with ongoing research aimed at exploring its potential in various therapeutic areas. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in developing next-generation treatments for complex diseases.